Cas no 327105-15-7 (1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide)

1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide structure
327105-15-7 structure
Product Name:1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide
CAS No:327105-15-7
MF:C23H17ClN2O5S
MW:468.909483671188
CID:6611685
PubChem ID:4372809
Update Time:2023-12-01

1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide
    • 1-chloro-9,10-dioxo-N-(4-sulfamoylphenethyl)-9,10-dihydroanthracene-2-carboxamide
    • 327105-15-7
    • F0390-0026
    • 1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
    • 1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]anthracene-2-carboxamide
    • AB00684253-01
    • AKOS024576218
    • Inchi: 1S/C23H17ClN2O5S/c24-20-18(23(29)26-12-11-13-5-7-14(8-6-13)32(25,30)31)10-9-17-19(20)22(28)16-4-2-1-3-15(16)21(17)27/h1-10H,11-12H2,(H,26,29)(H2,25,30,31)
    • InChI Key: MMUBJUBHENMRDT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(NCCC2C=CC(=CC=2)S(N)(=O)=O)=O)C=CC2C(C3C=CC=CC=3C(C=21)=O)=O

Computed Properties

  • Exact Mass: 468.0546705g/mol
  • Monoisotopic Mass: 468.0546705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 132Ų

1-chloro-9,10-dioxo-N-2-(4-sulfamoylphenyl)ethyl-9,10-dihydroanthracene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0390-0026-2μmol
1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
327105-15-7 90%+
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F0390-0026-5μmol
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F0390-0026-1mg
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F0390-0026-2mg
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F0390-0026-3mg
1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
327105-15-7 90%+
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F0390-0026-4mg
1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
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F0390-0026-5mg
1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
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Life Chemicals
F0390-0026-10mg
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327105-15-7 90%+
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$79.0 2023-05-17
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F0390-0026-15mg
1-chloro-9,10-dioxo-N-[2-(4-sulfamoylphenyl)ethyl]-9,10-dihydroanthracene-2-carboxamide
327105-15-7 90%+
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